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Compound of Interest

Compound Name: Undecanal

cat. No.: B090771

An In-depth Technical Guide to Undecanal Safety and Handling in the Laboratory
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for undecanal in a
laboratory setting. It is intended for use by trained professionals in the fields of research,
science, and drug development. The following sections detail physical and chemical properties,
hazard identification, handling and storage procedures, emergency protocols, and toxicological
data.

Chemical and Physical Properties

Undecanal, also known as n-undecyl aldehyde, is a colorless to pale yellow oily liquid with a
characteristic fatty, waxy, or sweet odor.[1][2] It is a saturated fatty aldehyde that is found
naturally in citrus oils.[2][3] While soluble in most fixed oils, mineral oil, propylene glycol, and
alcohol, it is insoluble in glycerol and water.[2][4]

Table 1: Physical and Chemical Properties of Undecanal
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Property Value References

Molecular Formula C11H220 [5]

Molar Mass 170.3 g/mol [6]
Colorless to pale yellow clear

Appearance o [1107]
liquid
Sweetish, fatty, with an orange

Odor (2]
and rose undertone

Melting Point -4 °C (24.8 °F) [8]

- _ 109 - 115 °C (228.2 - 239 °F)

Boiling Point [8]
@ 5 mmHg

Flash Point 96 °C (204.8 °F) [8]

Density 0.825 - 0.832 g/cm3 [4]

Vapor Density (air=1)

5.94

[9]

Solubility

Soluble in oils and alcohol;

insoluble in water and glycerol.

[2]

Hazard Identification and GHS Classification

Undecanal is classified as a hazardous substance.[9] It is a combustible liquid and causes skin

irritation.[6][10] The following tables summarize its GHS classification and hazard statements.

Table 2: GHS Classification
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Classification Category References
o Category 4 (Combustible
Flammable Liquids o [10]
Liquid)
Skin Corrosion/Irritation Category 2 [6]
Hazardous to the aquatic
) Category 1 [11]
environment, acute hazard
Hazardous to the aquatic
Category 2 [11]

environment, chronic hazard

Table 3: Hazard and Precautionary Statements
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Code Statement References
H227 Combustible liquid. [10]
H315 Causes skin irritation. [6]
Very toxic to aquatic life with
H410 ) [11]
long lasting effects.
Keep away from heat, hot
surfaces, sparks, open flames
P210 o [10]
and other ignition sources. No
smoking.
Avoid release to the
P273 . [11]
environment.
Wear protective gloves/eye
P280 _ [10][11]
protection.
IF ON SKIN: Wash with plenty
P302+P352 [6]
of soap and water.
If skin irritation occurs: Get
P332+P313 _ _ _ [6]
medical advice/attention.
Take off contaminated clothing
P362+P364 ] [6]
and wash it before reuse.
In case of fire: Use water
P370+P378 spray, dry chemical, foam, or [10]
carbon dioxide to extinguish.
Store in a well-ventilated
P403+P235 [10]
place. Keep cool.
Dispose of contents/container
P501 to an approved waste disposal [10]

plant.

Experimental Protocols: Emergency Response
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First Aid Measures

Immediate medical attention may be required in case of exposure. The following are general

first aid guidelines.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[5] If irritation persists, seek medical attention.[9]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[5] If skin irritation occurs, get medical advice/attention.[6]

Inhalation: Remove to fresh air.[5] If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.[12]

Ingestion: Do NOT induce vomiting.[5] Clean mouth with water and drink plenty of water
afterwards.[5] Call a poison center or doctor if you feel unwell.[10]

Firefighting Measures

Undecanal is a combustible liquid.[10]

Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[10][13]

Unsuitable Extinguishing Media: Water jet.[6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Accidental Release Measures

Personal Precautions: Ensure adequate ventilation.[5] Avoid breathing vapors and contact
with skin and eyes.[9] Wear protective equipment.[10]
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e Environmental Precautions: Avoid release to the environment.[10] Keep away from drains,
surface, and ground water.[6]

» Containment and Cleanup: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust).[5] Keep in suitable, closed containers for disposal.[5]

Handling and Storage

Proper handling and storage are crucial to maintain the chemical's integrity and ensure
laboratory safety.

Handling

e Use in a well-ventilated area.[9]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mists.[5]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.[10]

Storage

» Store in a cool, dry, and well-ventilated place.[9][10]
o Keep containers tightly closed.[6]
o Store away from incompatible materials and foodstuff containers.[9]

 Recommended storage temperature: 15-25 °C.[6]

Exposure Controls and Personal Protection

Table 4: Personal Protective Equipment (PPE)
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Type Specification References

Eye/Face Protection Wear chemical safety goggles.  [14]

Wear appropriate protective
Skin Protection gloves and clothing to prevent [8][14]

skin exposure.

Use in a well-ventilated area. If
Respiratory Protection ventilation is inadequate, wear [9][10]

suitable respiratory equipment.

Stability and Reactivity

Reactivity: Not reactive under normal ambient conditions.[6]
Chemical Stability: Stable under normal conditions.[10]

Possibility of Hazardous Reactions: Violent reaction with strong oxidizers.[6] Hazardous
polymerization will not occur.[9]

Conditions to Avoid: Incompatible products, heat, flames, and sparks.[5][10]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[518]

Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide
(CO) and carbon dioxide (COz2).[5]

Toxicological Information

Undecanal has low acute toxicity but is a known skin irritant.

Table 5: Acute Toxicity Data
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Route Species Value References
Oral LD50 Rat >5,000 mg/kg [6]
Dermal LD50 Rabbit >5,000 mg/kg [5]1[6]

Skin Corrosion/Irritation: Causes skin irritation.[6]

Serious Eye Damage/Irritation: Not classified as an eye irritant, but direct contact may cause
transient discomfort.[6][9]

Respiratory or Skin Sensitization: Not classified as a sensitizer.[6]

Symptoms of Overexposure: May include headache, dizziness, tiredness, nausea, and

vomiting.[5]

Visualizations
Diagram 1: Undecanal Spill Response Workflow
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Caption: Workflow for responding to an undecanal spill in the laboratory.
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Diagram 2: Personal Protective Equipment (PPE) for

Undecanal Handlingdot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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